(S)-4-Butylimidazolidine
Description
The query requests a professional, evidence-based comparison of the chemical compound "(S)-4-Butylimidazolidine" with analogous structures. However, all provided evidence focuses on NLP models, including BERT , Transformer , RoBERTa , and T5 . These papers discuss machine learning architectures, pretraining strategies, and benchmark results (e.g., GLUE, SQuAD) but lack any chemical data.
Properties
Molecular Formula |
C7H16N2 |
|---|---|
Molecular Weight |
128.22 g/mol |
IUPAC Name |
(4S)-4-butylimidazolidine |
InChI |
InChI=1S/C7H16N2/c1-2-3-4-7-5-8-6-9-7/h7-9H,2-6H2,1H3/t7-/m0/s1 |
InChI Key |
OGIUACIOOQQSIB-ZETCQYMHSA-N |
Isomeric SMILES |
CCCC[C@H]1CNCN1 |
Canonical SMILES |
CCCCC1CNCN1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (S)-4-Butylimidazolidine typically involves the cyclization of appropriate diamines with aldehydes or ketones. One common method is the reaction of (S)-butylamine with glyoxal under acidic conditions, leading to the formation of the imidazolidine ring.
Industrial Production Methods: Industrial production of (S)-4-Butylimidazolidine may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions, such as temperature and pressure, are crucial for efficient production.
Chemical Reactions Analysis
Types of Reactions: (S)-4-Butylimidazolidine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding imidazolidinones.
Reduction: Reduction reactions can lead to the formation of amines.
Substitution: Nucleophilic substitution reactions can occur at the nitrogen atoms.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride are often used.
Substitution: Reagents like alkyl halides can be used for substitution reactions.
Major Products:
Oxidation: Imidazolidinones
Reduction: Amines
Substitution: Alkylated imidazolidines
Scientific Research Applications
(S)-4-Butylimidazolidine has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a chiral ligand in asymmetric synthesis.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (S)-4-Butylimidazolidine involves its interaction with specific molecular targets. In biological systems, it may act by binding to enzymes or receptors, altering their activity. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Analysis of the Evidence
Scope of the Provided Materials
- : These detail NLP model architectures, training methodologies, and performance metrics (e.g., BLEU scores, F1 scores). For example, BERT achieves 93.2 F1 on SQuAD v1.1 , while GPT-2 demonstrates zero-shot task transfer capabilities .
- : These include a graphical interface for a brain analysis toolbox (CluB) and tables related to linguistic moves in academic introductions, none of which are chemically relevant.
Critical Gaps
No evidence addresses:
- The chemical structure, synthesis, or applications of "(S)-4-Butylimidazolidine".
- Physicochemical properties (e.g., boiling point, solubility) or biological activity.
- Comparisons with structurally similar compounds (e.g., other imidazolidines, alkyl-substituted heterocycles).
Recommendations for Addressing the Query
To produce the requested comparison, the following steps are necessary:
Consult Specialized Chemical Databases
- PubChem, ChemSpider, or Reaxys : These provide molecular data, synthetic routes, and property comparisons. For example, imidazolidine derivatives often exhibit varied biological activities depending on substituents .
- SciFinder or CAS : These platforms allow detailed searches for analogs and their applications.
Review Peer-Reviewed Literature
- Journal of Organic Chemistry or ACS Medicinal Chemistry Letters : Likely sources for synthetic and comparative studies of imidazolidine derivatives.
- Patents: May disclose industrial applications or novel analogs.
Proposed Comparison Criteria
A meaningful comparison would require data on:
| Property | (S)-4-Butylimidazolidine | Analog 1 (e.g., 4-Methylimidazolidine) | Analog 2 (e.g., 4-Phenylimidazolidine) |
|---|---|---|---|
| Molecular Weight (g/mol) | — | — | — |
| Boiling Point (°C) | — | — | — |
| Solubility (in water) | — | — | — |
| Biological Activity (e.g., IC50) | — | — | — |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
